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Compound of Interest

Compound Name: Fevipiprant

Cat. No.: B1672611

For researchers, scientists, and drug development professionals, the responsible management
of investigational compounds is paramount, extending beyond the laboratory bench to their
ultimate disposal. Fevipiprant, an orally active antagonist of the prostaglandin D2 receptor 2,
requires careful handling throughout its lifecycle, including its final disposition.[1] Adherence to
proper disposal protocols is essential to ensure personnel safety, environmental protection, and
regulatory compliance.

Step-by-Step Disposal Protocol for Fevipiprant
Waste

While specific disposal instructions for Fevipiprant are not readily available, the following
procedures are based on established guidelines for the disposal of investigational drugs and
chemicals in a laboratory setting.[2][3][4][5] It is imperative to consult with your institution's
Environmental Health and Safety (EHS) department before proceeding with any disposal
activities to ensure compliance with local, state, and federal regulations.

« Initial Assessment and Segregation:

o lIdentify all materials contaminated with Fevipiprant, including unused product, empty
containers, contaminated personal protective equipment (PPE), and experimental
apparatus.
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o Segregate Fevipiprant waste from other laboratory waste streams at the point of
generation.

o Containerization and Labeling:

o Select a compatible, leak-proof waste container appropriate for the physical state of the
waste (solid or liquid).

o For empty containers of Fevipiprant, if they are to be disposed of as hazardous waste,
they should be managed according to institutional procedures. For containers of highly
toxic chemicals, the first three rinses must be collected and disposed of as hazardous
waste.

o Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: {2-methyl-1-[4-(methylsulfonyl)-2-(trifluoromethyl)benzyl]-1H-
pyrrolo[2,3-b]pyridin-3-yl}acetic acid (Fevipiprant)

The specific contents and their approximate concentrations.

The date of accumulation.

The name and contact information of the principal investigator or responsible personnel.
o Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) that is secure and away from incompatible materials.

o Ensure the SAA is under the control of the laboratory personnel generating the waste.
e Disposal Request and Pickup:

o Once the container is full or ready for disposal, submit a chemical waste pickup request to
your institution's EHS department.
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o Do not dispose of Fevipiprant waste down the drain or in the regular trash.

Key Characteristics of Fevipiprant

Understanding the properties of Fevipiprant is crucial for its safe handling and disposal.

Property Value Reference

{2-methyl-1-[4-
(methylsulfonyl)-2-

Chemical Name (trifluoromethyl)benzyl]-1H-
pyrrolo[2,3-b]pyridin-3-yl}acetic

acid
Molecular Formula C19H17F3N204S
Molar Mass 426.41 g/mol
Physical State Solid
Route of Administration Oral

Fevipiprant Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of Fevipiprant
waste in a research laboratory setting.

Store in designated
aaaaaaaaaaaaaaaaaaaa Satellite Accumulation Area (SAA)
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Caption: Workflow for the proper disposal of Fevipiprant waste.

Experimental Protocols
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Detailed experimental protocols involving Fevipiprant would be specific to the research being
conducted. However, any protocol should include a dedicated section on waste disposal that
aligns with the procedures outlined above. This section should detail the specific types of waste
that will be generated and the precise steps for their collection, labeling, and storage pending
disposal by the EHS department.

By adhering to these general guidelines and, most importantly, the specific directives of your
institution's EHS department, you can ensure the safe and compliant disposal of Fevipiprant
and contribute to a culture of safety and environmental responsibility within your research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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